N-(4-fluorobenzyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C20H16FN5O2/c21-16-8-6-14(7-9-16)11-22-19(27)12-25-20(28)18-10-17(24-26(18)13-23-25)15-4-2-1-3-5-15/h1-10,13H,11-12H2,(H,22,27)
• InChI Key: QCBICPRCNFMYTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C20H16FN5O2
• Molecular Weight: 377.4 g/mol

Description

N-(4-fluorobenzyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16FN5O2 and its molecular weight is 377.379. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound is a part of broader research efforts aimed at developing novel heterocyclic compounds with potential biological activities. Its synthesis involves complex reactions leveraging the unique properties of the pyrazolo[1,5-d][1,2,4]triazin moiety. These efforts are driven by the goal to explore the chemotherapeutic potential and to understand the structure-activity relationships of such compounds. The chemical synthesis often employs palladium-mediated cross-coupling reactions and is aimed at introducing various substituents to modulate the biological activity (Raboisson et al., 2003).

Biological Evaluation

The compound is also part of studies evaluating the anticonvulsant, anticancer, and antimicrobial activities of novel synthesized compounds. These studies are crucial in the development of new therapeutic agents. For instance, anticonvulsant activity is assessed using models like the maximal electroshock (MES) test, providing insights into the potential of these compounds in treating seizure disorders. The evaluation extends to investigating the cytotoxic effects against various cancer cell lines, offering a foundation for developing new anticancer therapies (S. Riyadh et al., 2011).